methyl 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H21NO4/c1-21-15-6-3-13(4-7-15)5-8-16(19)18-11-9-14(10-12-18)17(20)22-2/h3-8,14H,9-12H2,1-2H3/b8-5+
• InChI Key: WSFAXHLMQUUHQT-VMPITWQZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)N2CCC(CC2)C(=O)OC
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)N2CCC(CC2)C(=O)OC
• Molecular Formula: C17H21NO4
• Molecular Weight: 303.35 g/mol

Description

Methyl 1-[3-(4-methoxyphenyl)acryloyl]-4-piperidinecarboxylate, commonly known as MMAC, is a chemical compound that has recently gained attention in scientific research. MMAC is a synthetic compound that belongs to the class of piperidinecarboxylates and has been found to have potential applications in various fields of research.

Mechanism of Action

The mechanism of action of MMAC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth. MMAC has been found to inhibit the activity of COX-2, an enzyme that is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of STAT3, a protein that is involved in cancer cell growth.
Biochemical and Physiological Effects:
MMAC has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of inflammatory mediators such as prostaglandins and cytokines in animal models. MMAC has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMAC in lab experiments is its potential to inhibit inflammation and cancer cell growth. However, one of the limitations of using MMAC is its synthetic nature, which may limit its applicability in certain research areas.

Future Directions

There are several future directions for research on MMAC. One potential area of research is the development of more efficient synthesis methods for MMAC. Another potential area of research is the investigation of MMAC's potential applications in other fields, such as neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of MMAC and its potential side effects.
In conclusion, MMAC is a synthetic compound that has shown potential applications in various fields of scientific research. Its anti-inflammatory and anti-cancer properties make it a promising candidate for further investigation. However, further research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

MMAC has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory properties and has shown promising results in reducing inflammation in animal models. MMAC has also been studied for its anti-cancer properties and has shown potential in inhibiting the growth of cancer cells.